Cas no 72773-04-7 (1H-Benzotriazole-1-carboxaldehyde)

• Product Name: 1H-Benzotriazole-1-carboxaldehyde
• CAS No: 72773-04-7
• MF: C₇H₅N₃O
• MW: 147.134100675583
• MDL: MFCD00239420
• CID: 550397
• PubChem ID: 172089012
• Update Time: 2025-11-02

1H-Benzotriazole-1-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE-1-CARBOXALDEHYDE
• benzotriazole-1-carbaldehyde
• 1-Formyl-1H-benzotriazole
• 1-formyl-benzotriazole
• 1h-benzotriazol-1-carbaldehyd
• benzotriazolecarbaldehyde
• N-Formylbenzotriazole
• 1H-benzo[d][1,2,3]triazole-1-carbaldehyde
• 1H-benzotriazole-1-carbaldehyde
• DVEIDGKSJOJJJU-UHFFFAOYSA-N
• 1H-1,2,3-Benzotriazole-1-carbaldehyde
• 1-formylbenzotriazole
• N-formyl benzotriazole
• TZAL01
• 1H-Benzo[d] [1,2,3]triazole-1- carbaldehyde
• Benzotriazole-1-carboaldehyde
• benzotriazole-1-carboxaldehyd
• ZB1390
• A21918
• CS-0001487
• AS-44431
• SCHEMBL221980
• SY052706
• EN300-3450927
• 1H-benzotriazol-1-carboxaldehyde
• MFCD00239420
• 1H-1,2,3-Benzotriazole-1-carbaldehyde #
• AB10129
• DTXSID60341906
• B3920
• J-400101
• 1H-benzotriazole-1-carboaldehyde
• FT-0655612
• AC-27565
• benzotriazole-1-carboxaldehyde
• AKOS016001397
• 72773-04-7
• 1H -Benzotriazole-1-carboxaldehyde
• 1H-Benzotriazole-1-carboxyaldehyde
• 1,2,3-BENZOTRIAZOLE-1-CARBALDEHYDE
• DB-074616
• DTXCID80292986
• 1H-Benzotriazole-1-carboxaldehyde

• MDL： MFCD00239420
• Inchi： 1S/C7H5N3O/c11-5-10-7-4-2-1-3-6(7)8-9-10/h1-5H
• InChI Key： DVEIDGKSJOJJJU-UHFFFAOYSA-N
• SMILES： O=CN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 147.04300
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 47.8

Experimental Properties

• Density: 1.39
• Melting Point: 95.0 to 99.0 deg-C
• Boiling Point: 314.8°C at 760 mmHg
• Flash Point: 144.2°C
• Refractive Index: 1.695
• PSA: 47.78000
• LogP: 1.07170

1H-Benzotriazole-1-carboxaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles
• Other Chemical Reagents

Additional information on 1H-Benzotriazole-1-carboxaldehyde

1H-Benzotriazole-1-carboxaldehyde (CAS No. 72773-04-7): Properties, Applications, and Industry Insights

1H-Benzotriazole-1-carboxaldehyde (CAS No. 72773-04-7) is a specialized organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This benzotriazole derivative is characterized by its unique molecular structure, which combines a benzotriazole ring with an aldehyde functional group. Researchers and industry professionals frequently search for information on its synthesis methods, chemical properties, and industrial uses, making it a trending topic in organic chemistry discussions.

The growing demand for high-performance chemical intermediates has placed 1H-Benzotriazole-1-carboxaldehyde in the spotlight. Its molecular formula, C₇H₅N₃O, and molecular weight of 147.13 g/mol make it an ideal building block for more complex molecules. Recent studies highlight its role in the development of corrosion inhibitors, UV stabilizers, and pharmaceutical precursors. These applications align with current industry trends toward sustainable and efficient chemical processes.

One of the most searched questions regarding 1H-Benzotriazole-1-carboxaldehyde relates to its solubility characteristics. This compound exhibits moderate solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but limited solubility in water. This property makes it particularly useful in organic synthesis where controlled reactivity is required. The aldehyde group in its structure provides an active site for various condensation and nucleophilic addition reactions, which are fundamental to many synthetic pathways.

In the pharmaceutical sector, 1H-Benzotriazole-1-carboxaldehyde serves as a key intermediate for the synthesis of various heterocyclic compounds. Its incorporation into drug molecules has shown potential in developing treatments for neurological disorders and infectious diseases. The compound's ability to form stable complexes with metal ions also makes it valuable in catalytic systems and material science applications. These aspects are particularly relevant given the current focus on targeted drug delivery and green chemistry initiatives.

The stability of 1H-Benzotriazole-1-carboxaldehyde under different conditions is another frequently researched topic. Studies indicate that it remains stable at room temperature when stored properly, but may undergo degradation under strong acidic or basic conditions. This information is crucial for researchers working on storage optimization and handling protocols. The compound's melting point range of 120-125°C and its characteristic infrared absorption bands at 1680 cm^-1 (C=O stretch) are often used for identification and purity assessment.

Recent advancements in green chemistry have led to improved synthesis routes for 1H-Benzotriazole-1-carboxaldehyde. Environmentally conscious manufacturers are particularly interested in catalyst-free processes and atom-economical reactions that reduce waste generation. These developments align with global sustainability goals and respond to increasing regulatory pressures in the chemical industry. The compound's role in photovoltaic materials and organic electronics has also attracted attention from the renewable energy sector.

Quality control aspects of 1H-Benzotriazole-1-carboxaldehyde production are another area of significant interest. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to ensure product purity and consistency. The industry standard typically requires a minimum purity of 98%, with strict limits on residual solvents and by-products. These specifications are particularly important for pharmaceutical applications where impurity profiles can significantly impact final product quality.

The global market for benzotriazole derivatives including 1H-Benzotriazole-1-carboxaldehyde has shown steady growth, driven by increasing demand from Asia-Pacific regions. Market analysts project continued expansion due to rising applications in electronic materials and specialty chemicals. Current research focuses on developing more cost-effective production methods and exploring novel applications in bioconjugation chemistry and molecular imaging.

Safety considerations for handling 1H-Benzotriazole-1-carboxaldehyde follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's material safety data sheet (MSDS) provides detailed information on handling, storage, and emergency procedures, which is frequently accessed by laboratory personnel and regulatory compliance officers.

Future research directions for 1H-Benzotriazole-1-carboxaldehyde include exploring its potential in supramolecular chemistry and coordination polymers. The compound's ability to act as both a hydrogen bond acceptor and donor makes it attractive for designing functional materials with tailored properties. These investigations align with broader scientific trends toward smart materials and molecular engineering, addressing some of the most pressing challenges in materials science and nanotechnology.